Cas no 892874-52-1 (7-chloroquinoline-2,3-dicarboxylic acid)

• Product Name: 7-chloroquinoline-2,3-dicarboxylic acid
• CAS No: 892874-52-1
• MF: C₁₁H₆ClNO₄
• MW: 251.622642040253
• CID: 993671
• PubChem ID: 17039603
• Update Time: 2025-05-23

7-chloroquinoline-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-chloroquinoline-2,3-dicarboxylic acid
• QU087
• SCHEMBL8574083
• FT-0719035
• 892874-52-1
• DTXSID80588876
• AB45112
• DB-078369

• Inchi： 1S/C11H6ClNO4/c12-6-2-1-5-3-7(10(14)15)9(11(16)17)13-8(5)4-6/h1-4H,(H,14,15)(H,16,17)
• InChI Key： HNQOGJKSDRVURM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC(C(=O)O)=C(C(=O)O)N=C2C=1

Computed Properties

• Exact Mass: 250.99900
• Monoisotopic Mass: 250.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 87.49000
• LogP: 2.28460